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Compound of Interest

Compound Name:
N6-(P-Hydroxyphenethyl)-

adenosine)

Cat. No.: B13738364

Get Quote

Abstract
This guide provides a standardized protocol for the preparation, storage, and handling of N6-

(p-hydroxyphenethyl)adenosine (CAS: 41552-94-7), a selective adenosine receptor agonist.[1]

Due to the hydrophobic nature of the N6-substituted phenethyl moiety, this compound exhibits

poor aqueous solubility and requires precise solubilization in organic vehicles (DMSO) prior to

aqueous dilution. This document details the physicochemical properties, step-by-step

solubilization workflow, and quality control measures necessary to ensure experimental

reproducibility in in vitro and in vivo assays.

Physicochemical Profile & Mechanistic
Grounding[1]
Understanding the chemical nature of N6-(p-hydroxyphenethyl)adenosine is critical for

preventing experimental artifacts such as precipitation or degradation.[1]
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Property Detail

Compound Name N6-(p-hydroxyphenethyl)adenosine

Synonyms
N6-(4-hydroxyphenethyl)adenosine; N6-[2-(4-

hydroxyphenyl)ethyl]adenosine

CAS Number 41552-94-7

Molecular Formula C₁₈H₂₁N₅O₅

Molecular Weight 387.39 g/mol

Physical State White to off-white crystalline solid

Storage (Powder) -20°C, desiccated, protected from light

Solubility & Stability Logic
The N6-phenethyl substitution significantly increases lipophilicity compared to native

adenosine.[1] While the para-hydroxyl group adds a hydrogen-bonding donor, the overall

molecule remains sparingly soluble in neutral aqueous buffers.[1]

Primary Solvent: Dimethyl sulfoxide (DMSO) is the required vehicle. It disrupts intermolecular

hydrogen bonding, allowing for high-concentration stock solutions (up to 25 mM).[1]

Secondary Solvent: Ethanol (absolute) is a viable alternative for specific applications but is

more prone to evaporation and concentration shifts.

Aqueous Stability: The compound is stable in aqueous buffers (pH 7.4) for short durations

(hours) but susceptible to hydrolysis and oxidation over days. Fresh preparation of working

solutions is mandatory.

Materials & Equipment
Reagents

N6-(p-hydroxyphenethyl)adenosine (High purity ≥98%)[1]

DMSO (Dimethyl sulfoxide): Anhydrous, cell-culture grade (≥99.9%).[1] Note: Hygroscopic

DMSO can induce precipitation; use fresh or nitrogen-purged bottles.[1]
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PBS (Phosphate Buffered Saline): pH 7.4, Ca²⁺/Mg²⁺-free (for cell assays).[1]

Equipment
Analytical Balance: Precision to 0.01 mg.

Vortex Mixer: Variable speed.

Ultrasonic Bath: For breaking stubborn crystal lattices.

Amber Microcentrifuge Tubes: 1.5 mL, low-binding polypropylene (to prevent adsorption).[1]

Protocol A: Preparation of Primary Stock Solution
(10 mM)
This protocol generates a 10 mM stock solution in DMSO, suitable for long-term storage at

-20°C.[1]

Step-by-Step Methodology
Equilibration: Allow the vial of lyophilized powder to equilibrate to room temperature (approx.

15–30 mins) before opening. Why: Opening a cold vial introduces condensation, which can

degrade the compound and alter weighing accuracy.

Weighing: Accurately weigh 3.87 mg of N6-(p-hydroxyphenethyl)adenosine into a sterile

amber microcentrifuge tube.

Calculation:

[1]

[1]

Solvent Addition: Add 1.0 mL of anhydrous DMSO to the tube.

Solubilization:

Vortex vigorously for 30 seconds.
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If particulates remain, sonicate in a water bath at room temperature for 1–2 minutes.

Visual QC: Hold the tube against a light source. The solution must be optically clear with

no visible suspension.

Aliquoting: Dispense the stock solution into small aliquots (e.g., 50 µL) to avoid repeated

freeze-thaw cycles.

Storage: Store at -20°C (stable for 6 months) or -80°C (stable for 1 year).

Protocol B: Preparation of Working Solutions
(Aqueous)
Critical Warning: Direct dilution of high-concentration DMSO stock (>10 mM) into aqueous

media can cause "shock precipitation," where the compound crashes out of solution as invisible

micro-crystals.[1] Use the Intermediate Dilution Method.

Workflow Visualization
The following diagram illustrates the safe dilution pathway to avoid precipitation shock.

Primary Stock
10 mM in DMSO

Intermediate Dilution
100 µM in Media/PBS

(1% DMSO)

1:100 Dilution
(Slow addition + Vortex)

Assay Well
10 nM - 1 µM

(<0.1% DMSO)

Serial Dilution
in Assay Buffer Cellular Assay

Receptor Activation
Treatment

Click to download full resolution via product page

Figure 1: Serial dilution strategy to maintain solubility. The intermediate step ensures the

DMSO concentration is reduced gradually, preventing compound aggregation.

Dilution Procedure (Example: 1 µM Final Concentration)
Thaw: Thaw a 50 µL stock aliquot (10 mM) at room temperature. Vortex briefly.

Intermediate Step (100 µM):

Prepare 990 µL of assay buffer (e.g., PBS or Media) in a tube.
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Add 10 µL of the 10 mM Stock.

Technique: Pipette the stock directly into the liquid (do not touch the wall) and vortex

immediately.

Result: 100 µM solution with 1% DMSO.

Final Step (1 µM):

Prepare 990 µL of assay buffer.

Add 10 µL of the 100 µM Intermediate solution.

Result: 1 µM solution with 0.01% DMSO.

Validation: This DMSO level is well below the toxicity threshold for most cell lines (typically

0.1–0.5%).

Quality Control & Troubleshooting
Issue Probable Cause Corrective Action

Cloudiness upon dilution
Precipitation shock (Solubility

limit exceeded).

Use the Intermediate Dilution

Method (Protocol B). Warm

buffer to 37°C before mixing.

Yellowing of Stock
Oxidation of the phenolic

hydroxyl group.

Discard stock. Ensure storage

in amber tubes and use fresh

anhydrous DMSO.

Inconsistent Assay Data Adsorption to plasticware.

Use low-binding plasticware or

glass-coated plates.[1] Add

0.1% BSA to the buffer as a

carrier protein.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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